Cas no 82571-94-6 (4-methoxy-3-nitrophenyl phenyl ketone)

• Product Name: 4-methoxy-3-nitrophenyl phenyl ketone
• CAS No: 82571-94-6
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 987924
• PubChem ID: 3600181
• Update Time: 2025-04-20

4-methoxy-3-nitrophenyl phenyl ketone Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-nitrophenyl phenyl ketone
• (4-methoxy-3-nitrophenyl)-phenylmethanone
• (4-methoxy-3-nitrophenyl)(phenyl)methanone
• Methanone, (4-methoxy-3-nitrophenyl)phenyl-
• 82571-94-6
• EINECS 279-997-1
• NS00058842
• AKOS002320577
• DTXSID401002798
• EU-0033386
• PDAVXJYHYUUFEY-UHFFFAOYSA-N
• Oprea1_173055
• SCHEMBL10585792
• DB-102294

• Inchi： 1S/C14H11NO4/c1-19-13-8-7-11(9-12(13)15(17)18)14(16)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key： PDAVXJYHYUUFEY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C2C=CC=CC=2)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones